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Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979

Audience: Researchers, scientists, and drug development professionals.

Introduction

Atrazine, a widely used herbicide, and its degradation products can persist in soil, posing
potential environmental and health risks.[1][2] Accurate and sensitive analytical methods are
crucial for monitoring their presence in soil matrices. This document provides detailed protocols
for the extraction and quantification of atrazine and its primary metabolites—deethylatrazine
(DEA), deisopropylatrazine (DIA), and hydroxyatrazine (HA)—in soil samples using modern
analytical techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The primary degradation
pathway of atrazine in soil involves N-dealkylation to form DEA and DIA, and hydrolysis to form
HA.[1][3][4]

Analytical Methods Overview

Several methods are available for the analysis of atrazine and its metabolites in soil, with the
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by LC-MS/MS
being a popular and effective approach.[5][6][7] Other techniques include solid-phase
extraction (SPE) followed by GC-MS.[8][9]

Quantitative Data Summary

The following tables summarize the quantitative performance data for various analytical
methods used for the determination of atrazine and its metabolites in soil.
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Table 1: Performance of LC-MS/MS Methods for Atrazine and Metabolites in Soil

Recovery
Analyte Method LOQ (pg/kg) LOD (pglkg) (%) Reference
0
) QUEChERS
Atrazine 0.1 0.04 75-95 [10]
LC-MS/MS
Deethylatrazi QUEChERS
0.1 0.04 75-95 [10]
ne (DEA) LC-MS/MS
Deisopropylat UEChERS
_ propy Q 0.1 0.04 75-95 [10]
razine (DIA) LC-MS/MS
Hydroxyatrazi QuEChERS
0.1 0.04 75-95 [10]
ne (HA) LC-MS/MS
Atrazine LC-MS/MS 10 70-110 [11]
_ QUEChERS
Atrazine 7.2-27.8 2.2-8.3 71-100 [6]
HPLC-DAD
_ QUEChERS
Atrazine 5.0-15 74.7-108 [12]
LC-DAD/FLD
Deethylatrazi QUEChERS
5.0-15 74.7-108 [12]
ne (DEA) LC-DAD/FLD

| Deisopropylatrazine (DIA) | QUEChERS LC-DAD/FLD | 5.0-15 | - | 74.7-108 |[12] |

Table 2: Performance of GC-MS Methods for Atrazine and Metabolites in Soil
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Recovery
Analyte Method LOQ (pg/kg) LOD (pglkg) (%) Reference
(V]
. 72.27-
Atrazine GC-MS - 0.02-1.0 [10]
109.68
Deethylatrazi
GC-MS - 0.02-1.0 72.27-109.68 [10]
ne (DEA)
Deisopropylat
] GC-MS - 0.02-1.0 72.27-109.68 [10]
razine (DIA)
| Atrazine | GC-TOF-MS | - | - | 87.9 |[13] |

Experimental Protocols
Protocol 1: QUEChERS Extraction Followed by LC-
MS/MS Analysis

This protocol is based on the widely used QUEChERS method, which involves a simple and
efficient extraction and cleanup process.[5][14]

1. Materials and Reagents

¢ Soil sample, air-dried and sieved (2 mm)
o Acetonitrile (ACN), HPLC grade

o Water, HPLC grade

e Magnesium sulfate (MgS0Oa4), anhydrous
¢ Sodium chloride (NacCl)

o Dispersive solid-phase extraction (ASPE) tubes containing PSA (primary secondary amine)
and MgSOa

o Centrifuge and centrifuge tubes (50 mL)
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Vortex mixer

Syringe filters (0.22 pum)

LC-MS/MS system

. Sample Preparation and Extraction

Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.[5]

Add 10 mL of acetonitrile to the tube.[5]

Vortex the tube vigorously for 1 minute to ensure thorough mixing.[5]

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).[5]

Immediately shake the tube vigorously for 1 minute to prevent the agglomeration of salts.

Centrifuge the tube at = 5000 rcf for 5 minutes.[5]

. Dispersive Solid-Phase Extraction (dSPE) Cleanup

Take a 1 mL aliquot of the supernatant (acetonitrile extract) and transfer it to a dSPE cleanup
tube containing PSA and MgS0Oa.[5]

Vortex the dSPE tube for 30 seconds.[5]

Centrifuge the tube at = 5000 rcf for 2 minutes.[5]

Collect the supernatant and filter it through a 0.22 pm syringe filter into an autosampler vial.

[5]
. LC-MS/MS Analysis
LC Column: C18 column (e.g., 100 x 2.1 mm, 3 pum)

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).
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e Flow Rate: 0.3 mL/min
e Injection Volume: 5-10 puL

o MS Detection: Electrospray ionization (ESI) in positive mode with multiple reaction
monitoring (MRM).

Protocol 2: Solid-Phase Extraction (SPE) Followed by
GC-MS Analysis

This protocol is suitable for the analysis of atrazine and its less polar metabolites.[8]
1. Materials and Reagents

¢ Soil sample, air-dried and sieved (2 mm)

e Methanol (MeOH), HPLC grade

e Dichloromethane (DCM), HPLC grade

o Ethyl acetate, HPLC grade

e SPE cartridges (e.g., C18 or graphitized carbon black)[8]
 Rotary evaporator

» Nitrogen evaporator

e GC-MS system

2. Sample Extraction

e Weigh 10 g of the homogenized soil sample into a glass flask.
e Add 50 mL of a methanol/water (80:20, v/v) solution.

o Extract the sample using a mechanical shaker for 1 hour.[9]

 Filter the extract and collect the supernatant.
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3. Solid-Phase Extraction (SPE) Cleanup[15]

« Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of water.
o Load the filtered extract onto the conditioned SPE cartridge.

e Wash the cartridge with 5 mL of water to remove interferences.

o Elute the analytes with 10 mL of ethyl acetate.[8]

4. Solvent Evaporation and Reconstitution

o Evaporate the eluate to near dryness using a rotary evaporator.

o Reconstitute the residue in 1 mL of ethyl acetate for GC-MS analysis.
5. GC-MS Analysis[8]

e GC Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 pm)
e Injector Temperature: 250°C

e Oven Program: Start at 50°C, hold for 1 min, ramp to 280°C at 6°C/min, and hold for 5.67
minutes.[8]

e Carrier Gas: Helium
» MS Detection: Electron impact (El) ionization in selected ion monitoring (SIM) mode.

Visualizations
Atrazine Degradation Pathway in Soil

The following diagram illustrates the primary degradation pathways of atrazine in the soil
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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